Cas no 74744-28-8 (1-Undecen-3-yne)

• Product Name: 1-Undecen-3-yne
• CAS No: 74744-28-8
• MF: C₁₁H₁₈
• MW: 150.260623455048
• CID: 557057
• PubChem ID: 556194
• Update Time: 2025-04-19

1-Undecen-3-yne Chemical and Physical Properties

Names and Identifiers

• 1-Undecen-3-yne
• 1-Hendecen-3-ine(3CI)
• undec-1-en-3-yne
• GRUGRJDWWGWGPL-UHFFFAOYSA-N
• DTXSID50339433
• 74744-28-8

• Inchi： 1S/C11H18/c1-3-5-7-9-11-10-8-6-4-2/h3H,1,4,6,8-11H2,2H3
• InChI Key： GRUGRJDWWGWGPL-UHFFFAOYSA-N
• SMILES： C(CCC)CCCC#CC=C

Computed Properties

• Exact Mass: 150.14094
• Monoisotopic Mass: 150.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.7962
• Boiling Point: 206.85°C (estimate)
• Refractive Index: 1.4606
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Enynes